molecular formula C27H25ClN2O4S B8459862 6-(4-Chlorobenzylthio)-3,4-bis(4-methoxybenzyloxy)pyridazine

6-(4-Chlorobenzylthio)-3,4-bis(4-methoxybenzyloxy)pyridazine

Cat. No.: B8459862
M. Wt: 509.0 g/mol
InChI Key: PQKKPKHPBVHDGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(4-Chlorobenzylthio)-3,4-bis(4-methoxybenzyloxy)pyridazine is a useful research compound. Its molecular formula is C27H25ClN2O4S and its molecular weight is 509.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C27H25ClN2O4S

Molecular Weight

509.0 g/mol

IUPAC Name

6-[(4-chlorophenyl)methylsulfanyl]-3,4-bis[(4-methoxyphenyl)methoxy]pyridazine

InChI

InChI=1S/C27H25ClN2O4S/c1-31-23-11-5-19(6-12-23)16-33-25-15-26(35-18-21-3-9-22(28)10-4-21)29-30-27(25)34-17-20-7-13-24(32-2)14-8-20/h3-15H,16-18H2,1-2H3

InChI Key

PQKKPKHPBVHDGU-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)COC2=CC(=NN=C2OCC3=CC=C(C=C3)OC)SCC4=CC=C(C=C4)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-chloro-3,4-bis[(4-methoxybenzyl)oxy]pyridazine (Intermediate 7; 550 mg, 1.42 mmol), (4-chlorophenyl)methanethiol (248 mg, 1.56 mmol), Pd2(DBA)3 (52.1 mg, 0.057 mmol), XANTPHOS (65.8 mg, 0.114 mmol) and Hunig's base (ethyl diisopropylamine; 404 mg, 3.13 mmol) was subjected to microwave irradiation at 120° C. for 1 hour. The resulting mixture was poured into water and extracted into ethyl acetate before the combined organics were washed with brine and then dried (magnesium sulphate). The resulting solution was evaporated in vacuo and purified by silica chromatography (eluting with 0-40% dichlormethane in petrol) to yield 6-[(4-chlorobenzyl)sulfanyl]-3,4-bis[(4-methoxybenzyl)oxy]pyridazine (201 mg, 1.42 mmol, 28% yield).
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550 mg
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248 mg
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404 mg
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52.1 mg
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65.8 mg
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